Cas no 1561336-67-1 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester
• CAS No: 1561336-67-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5275237
• Update Time: 2025-06-09

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester
• Methyl 5-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C10H16O3/c1-3-7-4-5-10(6-7)8(13-10)9(11)12-2/h7-8H,3-6H2,1-2H3
• InChI Key： VUTFMUAGRYEPOZ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(CC)C2)C1C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester (CAS No. 1561336-67-1): An Overview

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester (CAS No. 1561336-67-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinctive oxaspiro ring structure and functional groups, holds potential applications in various areas, including drug discovery, materials science, and synthetic chemistry.

The molecular structure of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester is composed of a seven-membered spiro ring with an oxygen atom and a carboxylic acid group esterified with a methyl group. The presence of the ethyl substituent at the 5-position adds to its structural complexity and influences its chemical properties. This compound's unique architecture provides a platform for exploring novel reactivity patterns and biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester. Researchers have developed robust and scalable routes to produce this compound, leveraging techniques such as transition-metal catalysis and organocatalysis. These synthetic strategies not only enhance the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation.

In the realm of pharmaceutical research, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester has shown promising activity in various biological assays. Studies have indicated that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents for inflammatory diseases. Additionally, preliminary investigations suggest that it may possess antiviral activity against certain pathogens, further expanding its potential applications in drug discovery.

The physicochemical properties of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester have been extensively characterized through techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular conformation and electronic structure, which are crucial for understanding its reactivity and biological interactions.

In materials science, the unique structural features of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester make it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, researchers have explored its use in the development of polymers with enhanced mechanical strength and thermal stability. The ability to fine-tune the properties of these materials through molecular design opens up new possibilities for applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact of chemical compounds is a growing concern in both industrial and academic settings. Studies on the biodegradability and ecotoxicity of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester have shown that it exhibits favorable environmental profiles. This makes it a more sustainable choice for various applications compared to traditional alternatives with higher environmental risks.

In conclusion, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-, methyl ester (CAS No. 1561336-67-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a pivotal role in advancing our understanding of chemical biology and materials science.